Cas no 5203-15-6 (4-Isobutoxybenzonitrile)

• Product Name: 4-Isobutoxybenzonitrile
• CAS No: 5203-15-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD08274895
• CID: 360828
• PubChem ID: 21893716
• Update Time: 2025-04-19

4-Isobutoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-methylpropoxy)-
• 4-(2-methylpropoxy)benzonitrile
• 4-iso-butoxybenzonitrile
• AKOS000175313
• 4-isobutoxybenzonitrile
• DTXSID50619565
• 4-iso-butoxybenzo-nitrile
• AS-42938
• A899739
• SCHEMBL868642
• FT-0715541
• 5203-15-6
• QWMUMFXFUCDJJI-UHFFFAOYSA-N
• CS-0154210
• DB-071472
• 4-Isobutoxybenzonitrile

• MDL： MFCD08274895
• Inchi： 1S/C11H13NO/c1-9(2)8-13-11-5-3-10(7-12)4-6-11/h3-6,9H,8H2,1-2H3
• InChI Key： QWMUMFXFUCDJJI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CC(C)C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 122 ºC (0.3 Torr)
• Flash Point: 121.4±13.7 ºC,
• Refractive Index: 1.535 (589.3 nm 25 ºC)
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers